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Compound of Interest

Compound Name: C.I. Pigment Violet 32

Cat. No.: B076289 Get Quote

A Comparative Guide for Researchers and Formulation Scientists

In the vast spectrum of violet pigments, C.I. Pigment Violet 32 and Quinacridone Violet (C.I.

Pigment Violet 19) are two prominent choices, each offering a unique profile of properties

suitable for a range of applications. This guide provides a detailed comparison of their

performance characteristics, supported by available data, to aid researchers, scientists, and

drug development professionals in making informed formulation decisions.

Chemical and Physical Properties at a Glance
Property C.I. Pigment Violet 32

Quinacridone Violet (PV
19)

C.I. Name Pigment Violet 32 Pigment Violet 19

C.I. Number 12517 73900

Chemical Class Single Azo Quinacridone

CAS Number 12225-08-0 1047-16-1

Molecular Formula C27H24N6O7S C20H12N2O2

Molecular Weight 576.58 g/mol [1][2] 312.33 g/mol [3]

Color Reddish-purple[1][2] Red to Violet[4][5]
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Performance Characteristics: A Quantitative
Comparison
The selection of a pigment is often dictated by its fastness properties. Below is a summary of

the key performance indicators for both pigments.

Performance Parameter C.I. Pigment Violet 32
Quinacridone Violet (PV
19)

Lightfastness (BWS) 8[2][6] 7-8[4][7]

Heat Resistance 250°C[2][6] 250°C[3]

Acid Resistance 5 (Excellent)[1] 5 (Excellent)[4][7]

Alkali Resistance 5 (Excellent)[1] 5 (Excellent)[4][7]

Oil Resistance - 5 (Excellent)[3]

Water Resistance - 5 (Excellent)[3]

Note: Lightfastness is rated on the Blue Wool Scale (BWS) from 1 (very poor) to 8 (excellent).

Resistance to chemicals is typically rated on a scale of 1 (poor) to 5 (excellent).

In-Depth Performance Analysis
C.I. Pigment Violet 32, a member of the azo family, exhibits outstanding lightfastness with a

rating of 8 on the Blue Wool Scale.[2][6] Its thermal stability is also noteworthy, with a heat

resistance of up to 250°C.[2][6] This makes it a suitable candidate for applications requiring

high durability and resistance to fading. It is commonly used in paints, printing inks, and

plastics such as PVC and polyolefins.[1][8]

Quinacridone Violet (PV 19) is a high-performance pigment renowned for its overall excellent

fastness properties.[3] It demonstrates very good to excellent lightfastness (7-8) and maintains

its stability at temperatures up to 250°C.[3][4][7] A key advantage of PV 19 is its exceptional

resistance to a wide range of chemicals, including acids and alkalis, as well as water and oil.[3]

[4][7] Quinacridone Violet exists in different crystal forms, primarily beta (β) and gamma (γ),

which can influence its color and transparency.[9] The beta form typically provides a reddish-
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purple hue, while the gamma form can range from a red to a violet shade.[9] This versatility

makes it a popular choice in a broad array of applications, including automotive paints,

industrial coatings, inks, plastics, and even artist colors in various media like acrylics, oils, and

watercolors.[4][10][11]

Experimental Protocols
While specific experimental details from the cited sources are not provided, the performance

data presented are typically generated using standardized industry-accepted methodologies.

Lightfastness Testing: This is commonly evaluated using ASTM D4303, which involves

exposing pigmented samples to a controlled light source, such as a xenon arc lamp, that

simulates natural sunlight. The degree of color change is then assessed by comparing the

exposed sample to an unexposed control, with the results rated against the Blue Wool Scale.

Heat Stability Testing: This is determined by incorporating the pigment into a polymer or coating

and then subjecting the material to a series of increasing temperatures for a specified duration.

The temperature at which a noticeable color change occurs is reported as the heat stability

limit.

Chemical Resistance Testing: This involves immersing a pigmented panel or plastic chip in

various chemical solutions (e.g., acids, alkalis, solvents) for a set period. The sample is then

rinsed and evaluated for any changes in color, gloss, or surface integrity. The resistance is

rated on a scale of 1 to 5, where 5 indicates no change.

Decision Pathway for Pigment Selection
The choice between C.I. Pigment Violet 32 and Quinacridone Violet (PV 19) depends on the

specific requirements of the application. The following diagram illustrates a simplified decision-

making workflow.

A simplified workflow for selecting between C.I. Pigment Violet 32 and Quinacridone Violet

(PV 19).
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Both C.I. Pigment Violet 32 and Quinacridone Violet (PV 19) are high-quality pigments offering

excellent lightfastness and heat stability. C.I. Pigment Violet 32 stands out for its top-tier

lightfastness, making it an ideal choice for applications where color stability under prolonged

light exposure is critical. Quinacridone Violet (PV 19), on the other hand, offers a more

comprehensive package of excellent fastness properties, including superior chemical

resistance, and greater versatility across a wider range of systems. The final selection should

be guided by a thorough evaluation of the performance requirements of the intended

application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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